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Compound of Interest

Compound Name: 4-Decyne

Cat. No.: B165688 Get Quote

Catalytic Hydrogenation
Catalytic hydrogenation of alkynes allows for their conversion to either alkanes or alkenes,

depending on the catalyst and reaction conditions employed. For a symmetrical internal alkyne

like 4-decyne, this process can be controlled to selectively yield cis- or trans-alkenes or the

fully saturated alkane, decane.

Syn-Hydrogenation to (Z)-4-Decene (cis-alkene)
Partial hydrogenation using a "poisoned" catalyst, such as Lindlar's catalyst (palladium on

calcium carbonate, treated with lead acetate and quinoline), results in the syn-addition of two

hydrogen atoms across the triple bond, yielding the cis-alkene.[1] The catalyst is deactivated to

prevent the further reduction of the alkene to an alkane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b165688?utm_src=pdf-interest
https://www.benchchem.com/product/b165688?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9825939/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
Reagents

Product

4-Decyne (Z)-4-Decene (cis)Syn-additionH₂

Lindlar's Catalyst
(Pd/CaCO₃, Pb(OAc)₂)

ReactantsReagents Product

4-Decyne (E)-4-Decene (trans)Anti-additionNa
Liquid NH₃, -78 °C

4-Decyne

(E)-4,5-Dibromo-4-decene
(trans-dihaloalkene)

+ 1 eq. Br₂
(anti-addition)

4,4,5,5-Tetrabromodecane

+ 1 eq. Br₂
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H₂O, H₂SO₄
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Tautomerization
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4-Decyne 2x Pentanoic AcidOxidative Cleavage1. O₃

2. H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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